Cas no 2229346-98-7 (3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,2-oxazol-5-amine)

• Product Name: 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,2-oxazol-5-amine
• CAS No: 2229346-98-7
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 5604820
• PubChem ID: 165666177
• Update Time: 2025-05-20

3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1740096
• 2229346-98-7
• 3-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-1,2-oxazol-5-amine
• 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,2-oxazol-5-amine

• Inchi： 1S/C11H16N4O/c1-6(2)15-8(4)11(7(3)13-15)9-5-10(12)16-14-9/h5-6H,12H2,1-4H3
• InChI Key： HSKVODNLUKTUJZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(C)=NN(C=2C)C(C)C)=N1)N

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.9Ų

Additional information on 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,2-oxazol-5-amine

Comprehensive Overview of 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,2-oxazol-5-amine (CAS No. 2229346-98-7)

The compound 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,2-oxazol-5-amine, identified by its CAS No. 2229346-98-7, is a specialized heterocyclic organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural framework, combining pyrazole and oxazole moieties, positions it as a promising candidate for diverse applications, ranging from drug discovery to material science. This article delves into its molecular characteristics, synthesis pathways, and potential industrial relevance, while addressing trending queries such as "pyrazole derivatives in drug development" and "oxazole-based bioactive compounds."

From a structural perspective, 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,2-oxazol-5-amine features a 1,2-oxazole ring linked to a 3,5-dimethyl-1-isopropylpyrazole unit. This hybrid architecture is notable for its electron-rich nitrogen atoms, which enhance its reactivity and binding affinity in biological systems. Researchers have explored its role as a scaffold for designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for "novel heterocyclic therapeutics" and "multi-target drug design." The compound's CAS No. 2229346-98-7 serves as a critical identifier in patent literature and regulatory documentation, underscoring its commercial viability.

Synthetic routes to 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,2-oxazol-5-amine often involve cyclization reactions between β-diketones and hydroxylamine derivatives, followed by functional group modifications. Recent advancements in "green chemistry" have prompted the development of solvent-free or catalytic methods to optimize yield and purity—a topic frequently searched as "sustainable synthesis of heterocycles." Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards.

In the context of applications, 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,2-oxazol-5-amine has shown promise in agrochemical formulations, particularly as a precursor for crop protection agents. Its mode of action, often linked to interference with enzymatic pathways in pests, resonates with searches like "eco-friendly pesticide alternatives." Additionally, its potential in "fluorescence labeling" and "molecular probes" has attracted attention in diagnostics and imaging technologies, addressing the surge in demand for "bioimaging tools" in medical research.

Market trends indicate rising investments in pyrazole-oxazole hybrids, driven by their versatility and low toxicity profiles. Regulatory bodies such as the EPA and EMA have flagged similar compounds for expedited review processes, reflecting their alignment with "safer chemical innovation" initiatives. Furthermore, computational studies leveraging "AI-driven molecular modeling" have accelerated the exploration of CAS No. 2229346-98-7 derivatives, a trend mirrored in queries like "machine learning in drug discovery."

To conclude, 3-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-1,2-oxazol-5-amine exemplifies the convergence of synthetic chemistry and applied sciences. Its CAS No. 2229346-98-7 not only facilitates academic and industrial collaboration but also anchors discussions on "next-generation functional materials." As research progresses, this compound is poised to play a pivotal role in addressing global challenges in health and sustainability.